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Compound of Interest

Compound Name: p-Ethoxyfluoroacetanilide

Cat. No.: B15289587 Get Quote

Technical Support Center: p-Ethoxyfluoroacetanilide
Welcome to the technical support center for p-Ethoxyfluoroacetanilide. This guide provides

essential information for researchers, scientists, and drug development professionals on the

best practices for handling, storing, and troubleshooting common issues encountered during

experiments with this compound.

Disclaimer
Specific safety and handling data for p-Ethoxyfluoroacetanilide is limited. The following

guidelines are based on best practices for structurally similar compounds, such as acetanilides

and other fluorinated organic compounds.[1] Always consult the specific Safety Data Sheet

(SDS) provided by your supplier and perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q1: What is p-Ethoxyfluoroacetanilide?

A1: p-Ethoxyfluoroacetanilide, with the molecular formula C10H12FNO2, is a chemical

compound that belongs to the acetanilide class.[2] Its structure includes an ethoxy group and a

fluorine atom, which influence its chemical properties.

Q2: What are the primary hazards associated with p-Ethoxyfluoroacetanilide?
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A2: Based on data for similar compounds, p-Ethoxyfluoroacetanilide may be harmful if

swallowed, cause skin and eye irritation, and may cause respiratory irritation.[3][4][5] Inhalation

of dust should be avoided.[4][5]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: Appropriate PPE includes safety glasses or goggles, chemical-resistant gloves (such as

nitrile rubber), and a lab coat.[3] If there is a risk of generating dust, use a NIOSH-approved

respirator.[4]

Q4: How should I store p-Ethoxyfluoroacetanilide?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

[5] It should be stored away from incompatible materials such as strong bases and strong

oxidizers.[4]

Q5: What should I do in case of a spill?

A5: For small spills, you can use appropriate tools to place the spilled solid into a suitable

waste disposal container.[5] For larger spills, use a shovel to put the material into a convenient

waste disposal container.[5] Ensure the area is well-ventilated and avoid generating dust.[4]

Finish cleaning by spreading water on the contaminated surface and dispose of it according to

local regulations.[5]
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Issue Possible Cause Troubleshooting Steps

Compound appears discolored

or degraded

Improper storage (exposure to

light, moisture, or incompatible

materials)

- Verify the storage conditions

against the recommended

guidelines (cool, dry, dark, and

tightly sealed). - Check for any

potential contamination from

shared lab equipment. - If

degradation is suspected, it is

recommended to use a fresh

batch of the compound for

sensitive experiments.

Inconsistent experimental

results

Impurities in the compound or

degradation

- Confirm the purity of the

compound using analytical

techniques such as NMR or

mass spectrometry. - Ensure

the compound has been stored

correctly to prevent

degradation. - Use a fresh,

unopened container of the

compound to rule out

contamination.

Difficulty dissolving the

compound

Incorrect solvent or

temperature

- Based on data for the related

compound acetanilide, it is

slightly soluble in water and

very soluble in ethanol and

acetone.[6] - Gentle heating

may aid dissolution, but be

mindful of the compound's

melting point and potential for

degradation at higher

temperatures.
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The following table summarizes key physical and chemical data for p-Ethoxyfluoroacetanilide
and the related compound, Acetanilide.

Property p-Ethoxyfluoroacetanilide
Acetanilide (for
comparison)

Molecular Formula C10H12FNO2[2] C8H9NO[6]

Molecular Weight 197.21 g/mol [2] 135.16 g/mol [6]

Appearance
White solid (based on similar

compounds)[3][7]

White, shining crystalline

leaflets or white crystalline

powder[6]

Melting Point 111 - 115 °C[7] 113 - 115 °C

Boiling Point 304 °C @ 760 mmHg[7] 304 °C

Flash Point 173 °C[7] Not Available

Autoignition Temperature 545 °C[7] Not Available

Experimental Protocols
General Handling and Weighing Protocol

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood. Wear all required personal protective equipment (PPE), including safety glasses, a lab

coat, and nitrile gloves.

Weighing: Use a clean, dry spatula and a tared weigh boat on an analytical balance. Handle

the container and spatula carefully to avoid generating dust.

Transfer: After weighing the desired amount, securely close the primary container. Transfer

the weighed compound to your reaction vessel.

Cleaning: Clean any residual dust from the balance and surrounding area with a damp cloth.

Dispose of the weigh boat and any contaminated cleaning materials in a designated

chemical waste container.
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Decontamination: Wash your hands thoroughly with soap and water after handling the

compound.

Visual Guides
Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of p-
Ethoxyfluoroacetanilide.
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Caption: A logical flow diagram for responding to a chemical spill of p-
Ethoxyfluoroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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